2-Ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonyl]-1,3-benzothiazole

• IUPAC Name: (2-ethyl-1,3-benzothiazol-6-yl)-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H17N5OS2/c1-2-15-18-12-4-3-11(9-13(12)23-15)16(22)21-7-5-20(6-8-21)14-10-17-24-19-14/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: FZXSNSPYLYIAQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)N3CCN(CC3)C4=NSN=C4
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol
• CAS No.: 2097868-72-7

Description

The compound “2-Ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonyl]-1,3-benzothiazole” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives are known to possess a wide range of pharmacological activities including antimicrobial, anticancer, antidiabetic, antihypertensive, anti-inflammatory, and antiviral. Some drugs with thiadiazole scaffold, such as sulfamethoxazole, acetazolamide, and butazolamide, produce diverse biological actions.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of a compound determines its requirement for various pharmacological activities. The proposed biological activities of 1,3,4-thiadiazole derivatives have been based on assumptions like the presence of =N-C-S moiety and strong aromaticity of the ring being the requirements for low toxicity and in vivo stability.

Chemical Reactions Analysis

Derivatives of 1,3,4-thiadiazole have enormous capability to produce mesoionic salts. Due to this behavior, they can strongly interact with biomolecules (proteins and DNA).

Mechanism of Action

Target of Action

Compounds with a thiadiazole ring, such as this one, are known to interact strongly with biological targets due to their mesoionic character .

Mode of Action

It is known that thiadiazole-containing compounds can cross cellular membranes and interact strongly with biological targets . This interaction can lead to a broad spectrum of biological activities.

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of pharmacological properties, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities .

Pharmacokinetics

Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .

Result of Action

Numerous thiadiazole derivatives have been shown to display anticancer activities in various in vitro and in vivo models .

Action Environment

The activity of thiadiazole derivatives can be influenced by the substituent on the compounds .

Future Directions

The future directions in the research of 1,3,4-thiadiazole derivatives are likely to focus on the synthesis of new derivatives with improved pharmacological activities and lower toxicity. Structural modifications in the 1,3,4-thiadiazole ring have resulted in highly effective and less toxic compounds and have good prospects as anti-microbial agents.

Biochemical Analysis

Biochemical Properties

The 2-Ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonyl]-1,3-benzothiazole compound has been shown to interact with various enzymes and proteins. These interactions can influence the function of these biomolecules, potentially altering biochemical reactions

Cellular Effects

In terms of cellular effects, this compound has been found to influence various types of cells and cellular processes. It can impact cell signaling pathways, gene expression, and cellular metabolism . The exact mechanisms through which it exerts these effects are still being studied.

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves several steps. It is believed to bind to certain biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes changes in the compound’s stability, degradation, and long-term effects on cellular function

Dosage Effects in Animal Models

In animal models, the effects of this compound can vary with different dosages. This includes potential threshold effects, as well as possible toxic or adverse effects at high doses

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with certain enzymes and cofactors, and can influence metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues is a complex process. It can interact with various transporters and binding proteins, and can influence its own localization or accumulation

Subcellular Localization

The subcellular localization of this compound can influence its activity or function. This includes potential targeting signals or post-translational modifications that direct it to specific compartments or organelles